Cas no 1342099-49-3 (3-(4-Cyanophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride
• CAS No: 1342099-49-3
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5149469
• PubChem ID: 64199070
• Update Time: 2025-06-13

3-(4-Cyanophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenoxy)propane-1-sulfonyl chloride
• 1-Propanesulfonyl chloride, 3-(4-cyanophenoxy)-
• 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c11-16(13,14)7-1-6-15-10-4-2-9(8-12)3-5-10/h2-5H,1,6-7H2
• InChI Key： LDDHKLNQWGORDE-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 346
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride (CAS No. 1342099-49-3): Properties, Applications, and Industry Trends

3-(4-Cyanophenoxy)propane-1-sulfonyl chloride (CAS No. 1342099-49-3) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound features a unique cyano-phenoxy moiety coupled with a reactive sulfonyl chloride group, making it valuable for constructing complex molecular architectures. Its chemical stability and selective reactivity have garnered attention in research circles, particularly for designing high-performance materials and biologically active molecules.

In recent years, the demand for functionalized sulfonyl chlorides like 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride has surged due to their versatility in cross-coupling reactions and click chemistry. Researchers frequently search for "sulfonyl chloride applications 2024" or "how to synthesize cyanophenoxy derivatives," reflecting growing interest in sustainable synthetic routes. The compound’s CAS No. 1342099-49-3 is often cited in patents related to OLED materials and agrochemical additives, aligning with trends in green chemistry and energy-efficient technologies.

The molecular structure of 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride enables its use as a key building block in peptide modification and polymer functionalization. Its electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, a topic frequently queried as "best practices for sulfonylation reactions." Laboratories prioritize this compound for its high purity (>98%) and compatibility with microwave-assisted synthesis, a technique gaining traction for reducing reaction times and solvent waste.

From an industrial perspective, CAS 1342099-49-3 is pivotal in developing advanced coatings and adhesives, addressing queries like "sulfonyl chlorides in material science." Its thermal stability (decomposition >200°C) makes it suitable for high-temperature applications, while its solubility in polar aprotic solvents (e.g., DMF, acetonitrile) facilitates scalable production. Environmental concerns have also driven searches for "eco-friendly sulfonylation methods," where this compound’s atom-efficient reactions offer advantages.

Emerging studies highlight the potential of 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride in photoredox catalysis and metal-organic frameworks (MOFs), topics trending under "next-gen catalytic systems." Analytical techniques such as HPLC-MS and FT-IR spectroscopy are commonly employed to characterize its purity, as noted in searches for "quality control of sulfonyl chlorides." The compound’s storage stability under inert atmospheres further enhances its practicality for industrial use.

In summary, 3-(4-Cyanophenoxy)propane-1-sulfonyl chloride (CAS No. 1342099-49-3) stands at the intersection of innovation and utility, addressing contemporary needs in drug discovery, smart materials, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge research ensure its relevance in scientific and industrial advancements.